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Compound of Interest

Compound Name: 1,2-Dithiolan-4-one, 3,5-dimethyl-

Cat. No.: B12706342 Get Quote

An In-Depth Technical Guide to 3,5-dimethyl-1,2-dithiolan-4-one

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 3,5-dimethyl-1,2-dithiolan-4-one. It is intended for researchers, scientists, and

professionals in drug development who are interested in the characteristics and potential

applications of this heterocyclic compound. Due to the limited availability of data for this specific

molecule, information from closely related compounds and general principles of dithiolane

chemistry are included to provide a broader context.

Chemical Identity and Physical Properties
3,5-dimethyl-1,2-dithiolan-4-one is a sulfur-containing heterocyclic organic compound. Its core

structure is a five-membered ring containing a disulfide bond and a ketone functional group,

with two methyl substituents at positions 3 and 5. The presence of two chiral centers at these

positions means the compound can exist as cis and trans stereoisomers.[1][2]

Table 1: Physical and Chemical Properties of 3,5-dimethyl-1,2-dithiolan-4-one
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Property Value Source

Molecular Formula C₅H₈OS₂ [1][2]

Molecular Weight 148.246 g/mol [1][2]

Specific Gravity 1.19400 @ 25.00 °C [3]

Refractive Index 1.55200 @ 20.00 °C [3]

Boiling Point 235.00 °C @ 760.00 mm Hg [3]

Vapor Pressure
0.052000 mmHg @ 25.00 °C

(est.)
[3]

Flash Point
211.00 °F TCC (99.70 °C)

(est.)
[3]

logP (o/w) 2.030 (est.) [3]

Water Solubility 10040 mg/L @ 25 °C (est.) [3]

Spectral Data
Detailed spectral data such as ¹H-NMR, ¹³C-NMR, and mass spectrometry for 3,5-dimethyl-1,2-

dithiolan-4-one are not readily available in the public domain. However, gas chromatography

(GC) data is noted in the NIST Chemistry WebBook, suggesting this technique is suitable for its

analysis.[1][2] For related 1,2-dithiolane structures, standard analytical techniques like NMR

and mass spectrometry are used for characterization.

Experimental Protocols: A Proposed Synthetic
Approach
A specific, detailed experimental protocol for the synthesis of 3,5-dimethyl-1,2-dithiolan-4-one is

not explicitly documented in the reviewed literature. However, a general synthetic strategy for

1,2-dithiolanes can be proposed based on established methods for similar compounds, such as

the synthesis of 1,2-dithiolanes from 1,3-diols.[3]

The following is a generalized, plausible protocol for the synthesis of 3,5-dimethyl-1,2-dithiolan-

4-one:
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Step 1: Synthesis of the Precursor Diol The synthesis would likely start from a readily available

precursor that can be converted to 3,5-hexanediol-4-one.

Step 2: Conversion of Diol to Dithiol The diol would then be converted to the corresponding

dithiol. A common method involves treating the diol with thiourea in the presence of a strong

acid like hydrobromic acid, followed by alkaline hydrolysis.[3]

Step 3: Oxidative Cyclization The resulting dithiol can then undergo oxidative cyclization to

form the 1,2-dithiolane ring. This is often achieved by air oxidation in a suitable solvent.[3]

Step 4: Purification The final product would require purification, likely through column

chromatography on silica gel. It is noted that for similar methylated dithiolanes, separation of

cis and trans isomers can be challenging.[3]
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Proposed Synthesis Workflow for 3,5-dimethyl-1,2-dithiolan-4-one

Starting Material
(e.g., Pentane-2,4-dione)

Step 1: Reduction
(Formation of 3,5-Hexanediol-4-one)

Reducing Agent

Step 2: Dithiolation
(Conversion of Diol to Dithiol)

Thiourea/HBr, then NaOH

Step 3: Oxidative Cyclization
(Formation of Dithiolane Ring)

Air Oxidation

Step 4: Purification
(e.g., Column Chromatography)

3,5-dimethyl-1,2-dithiolan-4-one
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A proposed synthetic workflow for 3,5-dimethyl-1,2-dithiolan-4-one.

Biological Activity and Signaling Pathways
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There is no specific information available regarding the biological activity or signaling pathways

of 3,5-dimethyl-1,2-dithiolan-4-one. However, the broader class of 1,2-dithiolanes has been

investigated for various biological effects.

Pesticidal Activity: Some nitrogen-containing 1,2-dithiolanes have shown acaricidal and

insecticidal properties.[3]

Thioredoxin Reductase (TrxR) Inhibition: Derivatives of the related 1,2-dithiolane-4-

carboxylic acid have been studied as potential inhibitors of Thioredoxin Reductase 1 (TrxR1),

an enzyme often overexpressed in cancer cells. However, these studies concluded that the

1,2-dithiolane moiety by itself is not sufficient for significant inhibitory activity.[4]

General Pharmacological Properties: The 1,2-dithiole class of compounds, which are

structurally related, have been reported to exhibit a range of pharmacological activities,

including antitumor, antioxidant, and anti-HIV properties.[5]

Given the lack of specific data, the biological role of 3,5-dimethyl-1,2-dithiolan-4-one remains

an area for future investigation.

Potential (Unconfirmed) Biological Activities Based on Related Compounds

3,5-dimethyl-1,2-dithiolan-4-one
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Logical relationship of 3,5-dimethyl-1,2-dithiolan-4-one to potential biological activities.

Conclusion
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3,5-dimethyl-1,2-dithiolan-4-one is a compound for which basic physical properties are known,

but detailed experimental and biological data are scarce in the current scientific literature. The

provided synthetic protocol is a generalized proposal based on established chemistry for

related compounds and would require experimental validation. Future research is needed to

fully characterize this molecule, including its spectral properties, and to explore its potential

biological activities. The information on related dithiolane and dithiole compounds suggests that

this chemical class can be a source of biologically active molecules, warranting further

investigation into compounds like 3,5-dimethyl-1,2-dithiolan-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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